Cas no 1270456-13-7 (3-(2,3-DIMETHYLPHENYL)MORPHOLINE)

• Product Name: 3-(2,3-DIMETHYLPHENYL)MORPHOLINE
• CAS No: 1270456-13-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5582985
• PubChem ID: 55297885
• Update Time: 2025-05-25

3-(2,3-DIMETHYLPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DIMETHYLPHENYL)MORPHOLINE
• Morpholine, 3-(2,3-dimethylphenyl)-
• 1270456-13-7
• AKOS006373756
• EN300-1828603

• Inchi： 1S/C12H17NO/c1-9-4-3-5-11(10(9)2)12-8-14-7-6-13-12/h3-5,12-13H,6-8H2,1-2H3
• InChI Key： HPGKEVCSHVZBQV-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 314.0±37.0 °C(Predicted)
• pka: 8.48±0.40(Predicted)

Additional information on 3-(2,3-DIMETHYLPHENYL)MORPHOLINE

Introduction to 3-(2,3-DIMETHYLPHENYL)MORPHOLINE (CAS No. 1270456-13-7)

3-(2,3-DIMETHYLPHENYL)MORPHOLINE, identified by its Chemical Abstracts Service (CAS) number 1270456-13-7, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative combines the structural features of a morpholine ring with a substituted benzene ring, making it a versatile scaffold for medicinal chemistry applications. The compound’s unique pharmacophoric properties have garnered attention for its potential in developing novel therapeutic agents.

The molecular structure of 3-(2,3-DIMETHYLPHENYL)MORPHOLINE consists of a morpholine core linked to a 2,3-dimethylbenzene moiety. This arrangement introduces steric and electronic effects that can modulate the compound’s biological activity. The presence of the dimethyl substituents on the aromatic ring enhances lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the morpholine nitrogen provides a hydrogen bond acceptor capability, which can be exploited in designing interactions with biological targets.

In recent years, 3-(2,3-DIMETHYLPHENYL)MORPHOLINE has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural motif has been incorporated into drug candidates targeting diverse disease pathways, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The compound’s ability to serve as a pharmacophore has been particularly highlighted in the development of small-molecule inhibitors and modulators.

One of the most compelling aspects of 3-(2,3-DIMETHYLPHENYL)MORPHOLINE is its role in enhancing drug-like properties such as solubility and metabolic stability. The morpholine ring can improve water solubility while the aromatic component contributes to membrane permeability. This balance makes it an attractive candidate for further optimization in drug design. Researchers have leveraged these properties to develop analogs with improved pharmacokinetic profiles.

Recent studies have demonstrated the potential of 3-(2,3-DIMETHYLPHENYL)MORPHOLINE in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX-5. These findings align with the growing interest in developing targeted therapies for chronic inflammatory conditions. Moreover, the compound’s interaction with biological targets has been investigated using computational modeling techniques, providing insights into its mechanism of action.

The synthesis of 3-(2,3-DIMETHYLPHENYL)MORPHOLINE involves multi-step organic reactions that highlight its synthetic accessibility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible for industrial applications. The compound’s versatility as a building block has been utilized in combinatorial chemistry libraries and high-throughput screening campaigns to identify novel bioactive molecules.

In conclusion, 3-(2,3-DIMETHYLPHENYL)MORPHOLINE (CAS No. 1270456-13-7) represents a valuable asset in pharmaceutical research and development. Its unique structural features and functional properties make it a promising candidate for designing next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow further.